Quinelorane hydrochloride Quinelorane hydrochloride Quinelorane hydrochloride is an antihypertensive.
Brand Name: Vulcanchem
CAS No.: 97548-97-5
VCID: VC0540851
InChI: InChI=1S/C14H22N4.2ClH/c1-2-5-18-6-3-4-10-7-12-11(8-13(10)18)9-16-14(15)17-12;;/h9-10,13H,2-8H2,1H3,(H2,15,16,17);2*1H/t10-,13-;;/m1../s1
SMILES: CCCN1CCCC2C1CC3=CN=C(N=C3C2)N.Cl.Cl
Molecular Formula: C14H24Cl2N4
Molecular Weight: 319.3 g/mol

Quinelorane hydrochloride

CAS No.: 97548-97-5

Inhibitors

VCID: VC0540851

Molecular Formula: C14H24Cl2N4

Molecular Weight: 319.3 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

Quinelorane hydrochloride - 97548-97-5

CAS No. 97548-97-5
Product Name Quinelorane hydrochloride
Molecular Formula C14H24Cl2N4
Molecular Weight 319.3 g/mol
IUPAC Name (5aR,9aR)-6-propyl-5a,7,8,9,9a,10-hexahydro-5H-pyrido[2,3-g]quinazolin-2-amine;dihydrochloride
Standard InChI InChI=1S/C14H22N4.2ClH/c1-2-5-18-6-3-4-10-7-12-11(8-13(10)18)9-16-14(15)17-12;;/h9-10,13H,2-8H2,1H3,(H2,15,16,17);2*1H/t10-,13-;;/m1../s1
Standard InChIKey WDEMLQIGYYLRRX-OWVUFADGSA-N
Isomeric SMILES CCCN1CCC[C@H]2[C@H]1CC3=CN=C(N=C3C2)N.Cl.Cl
SMILES CCCN1CCCC2C1CC3=CN=C(N=C3C2)N.Cl.Cl
Canonical SMILES CCCN1CCCC2C1CC3=CN=C(N=C3C2)N.Cl.Cl
Appearance Solid powder
Description Quinelorane hydrochloride is an antihypertensive.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >3 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms 5,5a,6,7,8,9a,10-octahydro-6-propylpyrimido(4,5-g)quinolin-2-amine
LY 137157
LY 163502
LY 175877
LY-163502
quinelorane
Reference 1: Cohen C, Perrault G, Sanger DJ. Preferential involvement of D3 versus D2 dopamine receptors in the effects of dopamine receptor ligands on oral ethanol self-administration in rats. Psychopharmacology (Berl). 1998 Dec;140(4):478-85. PubMed PMID: 9888624.
2: Noh JS, Gwag BJ. Attenuation of oxidative neuronal necrosis by a dopamine D1 agonist in mouse cortical cell cultures. Exp Neurol. 1997 Aug;146(2):604-8. PubMed PMID: 9270075.
3: Thongsaard W, Pongsakorn S, Sudsuang R, Bennett GW, Kendall DA, Marsden CA. Barakol, a natural anxiolytic, inhibits striatal dopamine release but off uptake in vitro. Eur J Pharmacol. 1997 Jan 29;319(2-3):157-64. PubMed PMID: 9042586.
4: Phebus LA, Roush ME, Clemens JA. Effect of direct and indirect dopamine agonists on brain extracellular ascorbate levels in the striatum and nucleus accumbens of awake rats. Life Sci. 1990;47(15):1317-23. PubMed PMID: 1978214.
PubChem Compound 68728
Last Modified Nov 12 2021
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